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Compound of Interest

Compound Name: 11-HydroxyNonadecanoyl-CoA

Cat. No.: B15545289

For researchers, scientists, and drug development professionals, it is important to note that
commercial sources for 11-HydroxyNonadecanoyl-CoA have not been identified in a review
of publicly available data. Furthermore, specific application notes, experimental protocols, and
detailed research applications for this particular long-chain fatty acyl-CoA are not available in
the current scientific literature.

While public chemical databases like PubChem contain entries for structurally similar
molecules such as 11-hydroxyoctadecanoyl-CoA and 2-hydroxynonadecanoic acid, information
regarding 11-HydroxyNonadecanoyl-CoA is conspicuously absent. This suggests that the
compound is not a standard commercially available product and may require custom synthesis
for research purposes.

General Research Context of Long-Chain Acyl-CoA
Esters

Long-chain fatty acyl-CoA esters are a class of molecules that play a crucial role as key
intermediates and signaling molecules in numerous metabolic pathways. Research has shown
their involvement in:

 Lipid Metabolism and Insulin Sensitivity: The concentration of long-chain acyl-CoAs in
muscle tissue is considered a direct indicator of intracellular lipid metabolism. Altered levels
have been associated with insulin resistance.
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o Cell Signaling: These molecules can act as regulatory molecules, influencing the activity of
various enzymes and transcription factors. They are involved in processes such as
glycerolipid and glycerophospholipid biosynthesis, B-oxidation, and cellular differentiation.[1]

o Regulation of Cellular Processes: The intracellular levels of free unbound acyl-CoA esters
are tightly regulated and are buffered by specific acyl-CoA binding proteins.[2] They are
potent regulators of enzymes and ion channels.[3]

Given the general functions of related molecules, it could be hypothesized that 11-
HydroxyNonadecanoyl-CoA, if synthesized, might be investigated for its potential role in
similar biological processes. However, without experimental data, any specific application
remains speculative.

Due to the lack of specific information on 11-HydroxyNonadecanoyl-CoA, the creation of
detailed application notes, experimental protocols, quantitative data tables, and signaling
pathway diagrams as requested is not possible at this time. Researchers interested in this
compound would likely need to begin with chemical synthesis and proceed with foundational in
vitro and in cell-based assays to determine its biological activity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15545289#commercial-sources-for-11-
hydroxynonadecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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